![molecular formula C14H15N5O2 B252244 N-{3-[(pyridin-3-ylcarbonyl)amino]propyl}pyrazine-2-carboxamide](/img/structure/B252244.png)
N-{3-[(pyridin-3-ylcarbonyl)amino]propyl}pyrazine-2-carboxamide
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Overview
Description
N-{3-[(pyridin-3-ylcarbonyl)amino]propyl}pyrazine-2-carboxamide, also known as PP2, is a small molecule inhibitor used in scientific research. PP2 is a potent inhibitor of the Src family of tyrosine kinases, which play important roles in cellular signaling pathways.
Mechanism of Action
N-{3-[(pyridin-3-ylcarbonyl)amino]propyl}pyrazine-2-carboxamide inhibits the activity of Src family kinases by binding to the ATP binding site of the kinase domain. This prevents the transfer of phosphate groups to downstream signaling molecules, ultimately leading to the inhibition of cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of arthritis and asthma. In addition, this compound has been shown to reduce the formation of atherosclerotic plaques in animal models of cardiovascular disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-{3-[(pyridin-3-ylcarbonyl)amino]propyl}pyrazine-2-carboxamide in lab experiments is its specificity for Src family kinases, which allows for the selective inhibition of these kinases without affecting other signaling pathways. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research on N-{3-[(pyridin-3-ylcarbonyl)amino]propyl}pyrazine-2-carboxamide. One area of interest is the development of more potent and selective inhibitors of Src family kinases. Another area of interest is the use of this compound in combination with other drugs to treat cancer or other diseases. Finally, this compound could be used to investigate the role of Src family kinases in other physiological processes, such as immune function or neuronal signaling.
Synthesis Methods
N-{3-[(pyridin-3-ylcarbonyl)amino]propyl}pyrazine-2-carboxamide can be synthesized using a method described by Blake et al. (1994). The synthesis involves the reaction of 2,3,5-trimethylpyrazine with 3-(chloromethyl)pyridine, followed by reaction with N-(tert-butoxycarbonyl)-L-proline and subsequent deprotection to yield this compound.
Scientific Research Applications
N-{3-[(pyridin-3-ylcarbonyl)amino]propyl}pyrazine-2-carboxamide is widely used in scientific research to study the role of Src family kinases in cellular signaling pathways. It has been used to investigate the role of Src in cancer, inflammation, and cardiovascular disease. This compound has also been used to study the effects of Src inhibition on cell migration, proliferation, and survival.
Properties
Molecular Formula |
C14H15N5O2 |
---|---|
Molecular Weight |
285.3 g/mol |
IUPAC Name |
N-[3-(pyridine-3-carbonylamino)propyl]pyrazine-2-carboxamide |
InChI |
InChI=1S/C14H15N5O2/c20-13(11-3-1-4-15-9-11)18-5-2-6-19-14(21)12-10-16-7-8-17-12/h1,3-4,7-10H,2,5-6H2,(H,18,20)(H,19,21) |
InChI Key |
GUGNZPVFFOTHHZ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CN=C1)C(=O)NCCCNC(=O)C2=NC=CN=C2 |
Canonical SMILES |
C1=CC(=CN=C1)C(=O)NCCCNC(=O)C2=NC=CN=C2 |
Origin of Product |
United States |
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